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Compound of Interest

Compound Name: 1-(3,5-dinitrophenyl)ethanone

Cat. No.: B081857

This technical guide provides an in-depth overview of the physical appearance and melting
point of 1-(3,5-dinitrophenyl)ethanone, a chemical compound of interest to researchers,
scientists, and professionals in drug development. This document outlines its key physical
characteristics and details the experimental protocols for their determination.

Physical and Chemical Properties

1-(3,5-dinitrophenyl)ethanone is an organic compound with the chemical formula CsHeN20s.
While specific data on its color is not readily available, related nitro-substituted aromatic
ketones are often crystalline solids with a color ranging from white to yellow or beige. For
instance, 1-(3-Nitrophenyl)ethanone is described as a light beige powder[1]. The physical state
of 1-(3,5-dinitrophenyl)ethanone at standard conditions is solid.

Quantitative Data Summary

The known quantitative physical and chemical properties of 1-(3,5-dinitrophenyl)ethanone
are summarized in the table below for easy reference and comparison.
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Property Value Units

Melting Point 81-85[2] °C

Boiling Point 267.3[2] °C at 760 mmHg
Density 1.452[2] g/cm3

Flash Point 114.5[2] °C

Refractive Index 1.598[2]

Vapor Pressure 0.00821[2] mmHg at 25°C
Molecular Weight 210.144 g/mol

Experimental Protocols

Accurate determination of the physical properties of a compound is crucial for its identification
and purity assessment. The following sections detail the standard methodologies for
determining the physical appearance and melting point of 1-(3,5-dinitrophenyl)ethanone.

Determination of Physical Appearance

The physical appearance of a chemical compound is determined through careful visual
observation. This qualitative assessment is a fundamental first step in the characterization of a

substance.
Methodology:

o Sample Preparation: A small, representative sample of the compound is placed on a clean,
dry watch glass or in a clear sample vial.

 Visual Inspection: The sample is observed under good lighting conditions. The following

characteristics are noted:

o Physical State: Whether the substance is a solid, liquid, or gas at ambient temperature.
For solids, the form, such as crystalline, powder, or amorphous, is recorded.
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o Color: The color of the compound is carefully described. It is important to note if the
compound is colorless, white, or has a specific hue.

o Odor: If it is safe to do so, the odor of the compound can be noted by carefully watfting the
vapors toward the nose.

o Documentation: All observations are recorded in a laboratory notebook.

Determination of Melting Point

The melting point of a compound is a key physical property that provides information about its
identity and purity. A pure crystalline solid will have a sharp melting point, typically within a 1-
2°C range, while impurities will lead to a depression and broadening of the melting range. The
capillary method is a standard technique for melting point determination[3][4].

Methodology:

o Sample Preparation: The crystalline sample of 1-(3,5-dinitrophenyl)ethanone must be
completely dry and in the form of a fine powder. If necessary, a small amount of the sample
is crushed into a fine powder using a mortar and pestle.

o Capillary Tube Loading: A small amount of the powdered sample is packed into a thin-walled
capillary tube, open at one end, to a height of about 3 mm. The sample should be tightly
packed by tapping the sealed end of the tube on a hard surface.

o Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, which
typically consists of a heated block and a thermometer or a digital temperature sensor. The
capillary tube should be positioned close to the temperature sensor to ensure accurate
measurement.

e Heating and Observation:
o An initial rapid heating can be performed to determine an approximate melting point[5].

o For an accurate measurement, a second sample is heated to a temperature about 10-
15°C below the approximate melting point. The heating rate is then slowed to about 1-2°C
per minute.
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o The sample is observed carefully through the magnifying eyepiece of the apparatus.

e Recording the Melting Range:

o The temperature at which the first drop of liquid appears is recorded as the initial melting
point.

o The temperature at which the entire solid sample has turned into a clear liquid is recorded
as the final melting point.

o The melting point is reported as a range from the initial to the final temperature.

Visualizations

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a chemical compound like 1-(3,5-dinitrophenyl)ethanone.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the physical properties of a solid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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